Cas no 970-08-1 (1-Phenothiazin-10-ylpropan-2-yl methanesulfonate)

• Product name: 1-Phenothiazin-10-ylpropan-2-yl methanesulfonate
• CAS No: 970-08-1
• MF: C₁₆H₁₇NO₃S₂
• MW: 335.441081762314
• CID: 1002105
• PubChem ID: 263446

1-Phenothiazin-10-ylpropan-2-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-phenothiazin-10-ylpropan-2-yl methanesulfonate
• NSC97892
• NSC-97892
• 970-08-1
• 1-Phenothiazin-10-ylpropan-2-yl methanesulfonate

• Inchi： InChI=1S/C16H17NO3S2/c1-12(20-22(2,18)19)11-17-13-7-3-5-9-15(13)21-16-10-6-4-8-14(16)17/h3-10,12H,11H2,1-2H3
• InChI Key： IJBBLIUQGAMVGF-UHFFFAOYSA-N
• SMILES： CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)OS(=O)(=O)C

Computed Properties

• Exact Mass: 335.065
• Monoisotopic Mass: 335.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų
• XLogP3: 4.2

Experimental Properties

• Density: 1.315
• Boiling Point: 526.7°C at 760 mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.626
• PSA: 80.29000
• LogP: 4.79980